Cas no 615580-12-6 (2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)-)

2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)-, is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating both difluoromethyl and trifluoromethyl groups. This structural configuration enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where fluorinated compounds are valued for their metabolic stability and lipophilicity. The presence of the hydroxymethyl group at the 2-position further allows for functionalization, enabling its use in coupling reactions or as a building block for more complex molecules. Its well-defined reactivity and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise fluorinated scaffolds.
2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- structure
615580-12-6 structure
Product Name:2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)-
CAS No:615580-12-6
MF:C8H6F5NO
MW:227.131359577179
CID:4068988
PubChem ID:85875880
Update Time:2025-11-02

2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)-
    • (4-(Difluoromethyl)-6-(trifluoromethyl)pyridin-2-yl)methanol
    • 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol
    • 615580-12-6
    • QWYTYRPMJBLYFJ-UHFFFAOYSA-N
    • Inchi: 1S/C8H6F5NO/c9-7(10)4-1-5(3-15)14-6(2-4)8(11,12)13/h1-2,7,15H,3H2
    • InChI Key: QWYTYRPMJBLYFJ-UHFFFAOYSA-N
    • SMILES: C1(CO)=NC(C(F)(F)F)=CC(C(F)F)=C1

Computed Properties

  • Exact Mass: 227.03695463Da
  • Monoisotopic Mass: 227.03695463Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 33.1Ų

2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029073525-250mg
4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol
615580-12-6 97%
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$1008.00 2023-09-01
Alichem
A029073525-500mg
4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol
615580-12-6 97%
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$1695.20 2023-09-01
Alichem
A029073525-1g
4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-6-methanol
615580-12-6 97%
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$3158.80 2023-09-01

Additional information on 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)-

Comprehensive Guide to 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- (CAS No. 615580-12-6)

2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- (CAS No. 615580-12-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines the reactivity of pyridine with the stability imparted by fluorine atoms, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- is driven by their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its role in the development of novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation. The compound's unique electronic properties also make it valuable in the design of advanced materials, such as liquid crystals and organic semiconductors.

One of the most searched questions about 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including halogenation and nucleophilic substitution. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its applications in precision chemistry. The demand for high-purity fluorinated intermediates has surged, aligning with trends in personalized medicine and sustainable agrochemicals.

In the pharmaceutical sector, 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- is investigated for its potential as a bioisostere, replacing traditional functional groups to improve drug efficacy. Its ability to modulate lipophilicity and binding affinity makes it a promising candidate for CNS-targeting drugs and anti-inflammatory agents. Additionally, its agrochemical applications include its use as a precursor for crop protection agents, where fluorine's electronegativity enhances pesticidal activity while minimizing environmental impact.

The market for 2-Pyridinemethanol derivatives is expanding, driven by innovations in green chemistry and regulatory shifts toward safer chemicals. Companies specializing in custom synthesis and contract research are capitalizing on this trend, offering tailored solutions for R&D teams. As sustainability becomes a priority, the compound's role in eco-friendly formulations is gaining traction, particularly in Europe and North America.

For researchers and industry professionals, understanding the stability and storage conditions of 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- is essential. The compound should be stored in a cool, dry environment, protected from light and moisture to prevent degradation. Analytical standards and certified reference materials are available to support quality control in industrial and academic settings.

In summary, 2-Pyridinemethanol, 4-(difluoromethyl)-6-(trifluoromethyl)- (CAS No. 615580-12-6) represents a cutting-edge tool in modern chemistry. Its applications span drug development, material science, and sustainable agriculture, reflecting broader trends in fluorine chemistry and precision synthesis. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and environmental sustainability.

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